Cas no 112037-47-5 (N-Acetyl-9-amino-9-deoxyneuraminic Acid)

• Product Name: N-Acetyl-9-amino-9-deoxyneuraminic Acid
• CAS No: 112037-47-5
• MF: C₁₁H₂₀N₂O₈
• MW: 308.285103797913
• CID: 129506
• PubChem ID: 354333016
• Update Time: 2025-04-19

N-Acetyl-9-amino-9-deoxyneuraminic Acid Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-acetyl-9-amino-9-deoxy-
• 9-AMINO-N-ACETYLNEURAMINIC ACID
• N-ACETYL-9-DEOXY-9-AMINONEURAMINIC ACID
• 5-Acetamido-9-amino-3,5,9-trideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
• 5-(ACETYLAMINO)-9-AMINO-3,5,9-TRIDEOXY-D-GLYCERO-D-GALACTO-2-NONULOSONIC ACID
• SCHEMBL19349011
• N-Acetyl-9-amino-9-deoxyneuraminic Acid
• 5-N-acetyl-9-amino-9-deoxy neuraminic acid
• (4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-amino-1,2-dihydroxypropyl]-2,4-dihydroxyoxane-2-carboxylic acid
• 112037-47-5

• MDL： MFCD09841684
• Inchi： 1S/C11H20N2O8/c1-4(14)13-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-12/h5-9,15-17,20H,2-3,12H2,1H3,(H,13,14)(H,18,19)/t5-,6+,7+,8+,9+,11?/m0/s1
• InChI Key： PSFLJKJWZHEYMD-LUWBGTNYSA-N
• SMILES： O1C(C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CN)O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 308.12200
• Monoisotopic Mass: 308.12196560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Melting Point: 190°C(dec.)(lit.)
• PSA: 182.57000
• LogP: -2.81420

N-Acetyl-9-amino-9-deoxyneuraminic Acid Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives